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Compound of Interest

Compound Name: Mik-IN-1

Cat. No.: B8240658

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with MIk-IN-1, a potent and selective
inhibitor of Mixed Lineage Kinase 3 (MLK3). Adherence to these guidelines is essential for
ensuring personal safety and proper experimental conduct.

Physicochemical Properties and Hazard Information

A specific Safety Data Sheet (SDS) for MIk-IN-1 is not widely available. The hazard information
presented below is based on the SDS for a generic "Multi-kinase inhibitor 1" and should be
treated as a baseline for safe handling.[1] It is imperative to consult the supplier-specific SDS
upon receipt of the compound for the most accurate and detailed safety information.
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Property Information

CAS Number 1627729-62-7[2]

Molecular Formula C23H20N403S[2]

Molecular Weight 432.5 g/mol [2]

Appearance Solid[2]

Solubility Soluble in DMSO[3]

Storage Conditions Short-term: -20°C, Long-term: -80°C[3]

Acute oral toxicity (Category 4), Skin irritation
Potential Hazards (Category 2), Serious eye irritation (Category
2A), Respiratory tract irritation (Category 3)[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling MIk-IN-1 to minimize
exposure risk.
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PPE Category Recommendations

) Chemical-resistant gloves (e.g., nitrile) are
Hand Protection _
required.

Safety glasses with side shields or chemical
) safety goggles must be worn. A face shield is
Eye and Face Protection _ o
recommended for procedures with a high risk of

splashing.

A fully buttoned laboratory coat is required. For
) ] handling larger quantities or when there is a
Skin and Body Protection o )
significant risk of splashes, an apron or

chemical-resistant coveralls should be worn.

When handling the solid compound or preparing

solutions where dust or aerosols may be
Respiratory Protection generated, a NIOSH-approved respirator is

recommended. All work should be conducted in

a well-ventilated area.

Operational and Disposal Plans
Handling and Storage

e Engineering Controls: To minimize inhalation exposure, handle MIk-IN-1 in a chemical fume
hood, particularly when working with the solid form or creating stock solutions.

o Safe Handling: Avoid all direct contact with skin and eyes.[1] Prevent the inhalation of dust or
aerosols.[1] Standard laboratory practices such as prohibiting eating, drinking, and smoking
in the work area, and thorough hand washing after handling are required.

o Storage: Store MIk-IN-1 in a tightly sealed, light-resistant container in a cool, dry, and well-
ventilated location. Stock solutions are stable for up to one month at -20°C and up to Six
months at -80°C.[3]

Spill and Disposal Management
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» Spill Response: In the event of a spill, evacuate the area and don the appropriate PPE.
Contain the spill with an inert absorbent material and collect it into a sealed, labeled
container for hazardous waste disposal. The spill area should then be decontaminated.

o Waste Disposal: Dispose of MIk-IN-1 and any contaminated materials in strict accordance
with all federal, state, and local environmental regulations. Unused product and
contaminated disposables (e.g., pipette tips, gloves) must be treated as hazardous chemical
waste. Do not dispose of MIk-IN-1 down the drain.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Instructions

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ) ) )

ensuring to lift the upper and lower eyelids.

Seek immediate medical attention.[1]

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ] ] ) o

removing any contaminated clothing. If irritation

develops or persists, seek medical attention.[1]

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o _ _ _
respiration and seek immediate medical
attention.

) Do NOT induce vomiting. Rinse the mouth with

Ingestion

water and seek immediate medical attention.[1]

Visualized Protocols and Pathways
MLKS3 Signaling Pathway

MIk-IN-1 functions by inhibiting Mixed Lineage Kinase 3 (MLK3), a key component of several
signaling cascades. The diagram below provides a simplified overview of the MLK3 signaling
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pathway and the point of inhibition by MIk-IN-1.
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Cellular Responses
(e.g., Inflammation, Apoptosis)

Click to download full resolution via product page

Caption: The inhibitory effect of MIk-IN-1 on the MLKS3 signaling pathway.
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Experimental Workflow: In Vitro Kinase Assay

The following diagram illustrates a standard experimental workflow for assessing the inhibitory
activity of MIk-IN-1 against MLK3 in an in vitro setting.
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Prepare Reagents:
- Recombinant MLK3 Enzyme
- Kinase Assay Buffer
- ATP Solution
- Substrate Peptide
- Serial Dilutions of MIk-IN-1

'

Set Up Reaction Plate:
Combine MLK3, substrate, and Mlk-IN-1 in assay buffer

Initiate Kinase Reaction:
Add ATP to all wells

'

anubate at a controlled temperature (e.g., 30°CD

Y

Terminate Reaction:
Add a stop solution (e.g., EDTA)

'

Detect Phosphorylated Substrate
(e.g., Luminescence, Fluorescence, or Absorbance)

'

Data Analysis:
Determine the ICso value for MIk-IN-1

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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